Bosentan-d4

• CAS No.: 1065472-77-6
• Product Name: Bosentan-d4
• Molecular Formula: C27H29N5O6S
• Molecular Weight: 555.6 g/mol
• IUPAC Name: 4-tert-butyl-N-[5-(2-methoxyphenoxy)-2-pyrimidin-2-yl-6-(1,1,2,2-tetradeuterio-2-hydroxyethoxy)pyrimidin-4-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C27H29N5O6S/c1-27(2,3)18-10-12-19(13-11-18)39(34,35)32-23-22(38-21-9-6-5-8-20(21)36-4)26(37-17-16-33)31-25(30-23)24-28-14-7-15-29-24/h5-15,33H,16-17H2,1-4H3,(H,30,31,32)/i16D2,17D2
• Standard InChIKey: GJPICJJJRGTNOD-RZOBCMOLSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])OC1=NC(=NC(=C1OC2=CC=CC=C2OC)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C4=NC=CC=N4)O
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC
• Appearance: Assay:≥99% deuterated forms (d1-d4)A solid
• Description: Bosentan-d4 contains four deuterium atoms on the hydroxyethoxy side chain. It is intended for use as an internal standard for the quantification of bosentan (Item No. 11731) by GC- or LC-MS. Bosentan is an antagonist of the endothelin receptors type A (Ki = 6.5 nM) and type B (Ki = 340 nM).
• Synonyms: 4-(1,1-Dimethylethyl)-N-[6-(2-hydroxyethoxy-d4)-5-(2-methoxyphenoxy)[2,2’-bipyrimidin]-4-yl]benzenesulfonamide; p-tert-Butyl-N-[6-(2-hydroxyethoxy-d4)-5-_x000B_(o-methoxyphenoxy)-2-(2-pyrimidinyl)-4-pyrimidinyl]benzenesulfonamide; Actelion-d4; Ro 47-0203-d
• PubChem Compound: 25217741
• Last Modified: Nov 11 2021